Cas no 1806749-87-0 (4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806749-87-0
• MF: C₈H₂F₆INO₂
• MW: 385.001875400543
• CID: 4836100
• Update Time: 2025-10-22

4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H2F6INO2/c9-7(10,11)3-1-16-4(2-17)6(5(3)15)18-8(12,13)14/h1-2H
• InChI Key： ASZFICZHYLHYOH-UHFFFAOYSA-N
• SMILES： IC1=C(C(C=O)=NC=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806749-87-0)

The compound 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806749-87-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. Its unique molecular structure, featuring both trifluoromethoxy and trifluoromethyl groups, makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and its role in cross-coupling reactions, which are pivotal in modern organic chemistry.

One of the most searched questions related to this compound is: "What are the synthetic applications of 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde?" The answer lies in its versatility as a building block. The iodo substituent at the 4-position allows for efficient participation in palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely used to construct carbon-carbon bonds. Additionally, the carboxaldehyde group provides a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored properties.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and lipophilicity in pharmaceutical compounds. This trend aligns with the growing interest in trifluoromethylated and trifluoromethoxylated molecules, which are often explored for their bioactivity. The compound 1806749-87-0 fits perfectly into this niche, as evidenced by its inclusion in numerous patent applications and research papers focusing on kinase inhibitors and antimicrobial agents.

Another hot topic in the scientific community is the role of halogenated pyridines in agrochemicals. The 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde is particularly relevant here, as its structural motifs are commonly found in herbicides and pesticides. Its ability to act as a precursor for bioactive molecules makes it a subject of interest for companies developing next-generation crop protection solutions. Searches for "fluorinated pyridine agrochemicals" often lead to discussions about this compound's potential.

From a technical standpoint, the compound's stability and solubility profile are frequently queried. 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde exhibits moderate solubility in common organic solvents like dichloromethane and dimethyl sulfoxide, which facilitates its use in laboratory settings. However, its sensitivity to light and moisture necessitates proper storage conditions, a detail often highlighted in material safety data sheets (MSDS).

In summary, 4-Iodo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806749-87-0) is a multifaceted compound with broad applicability in cutting-edge research. Its relevance to drug discovery, agrochemical innovation, and material science ensures its continued prominence in scientific literature and industrial applications. As the demand for fluorinated and halogenated intermediates grows, this compound is poised to remain a key player in the field.